Cas no 131-62-4 (1-hydroxy-3H-1λ3,2-benziodaoxol-3-one)

1-hydroxy-3H-1λ3,2-benziodaoxol-3-one structure
131-62-4 structure
Product Name:1-hydroxy-3H-1λ3,2-benziodaoxol-3-one
CAS No:131-62-4
MF:C7H5IO3
MW:264.017274618149
MDL:MFCD01658875
CID:177221
PubChem ID:67231
Update Time:2025-04-19

1-hydroxy-3H-1λ3,2-benziodaoxol-3-one Chemical and Physical Properties

Names and Identifiers

    • 1-Hydroxy-3-oxo-1,3-dihydro-1,2-benzoiodoxole
    • 1,2-Benziodoxol-3(1H)-one,1-hydroxy-
    • 1-hydroxy-1,2-Benziodoxol-3(1H)-one
    • 1-hydroxy-1λ<sup>3</sup>,2-benziodoxol-3-one
    • 1,2-Benziodoxole,1,3-dihydro-1-hydroxy-3-oxo
    • 1,3-Dihydro-1-hydroxy-3-oxo-1,2-benziodoxole
    • 1-hydroxy-1,2-benziodoxol-3-(1H)-one
    • 2-iodosylbenzoic acid
    • 1-hydroxy-3-oxobenziodoxole
    • 1-Hydroxy-1,2-benziodoxole-3-one
    • 1-hydroxy-3H-1λ3,2-benziodaoxol-3-one
    • 1-Hydroxy-2-oxa-1-ioda(III)indan-3-one
    • 1-Hydroxy-1-ioda(III)-2-oxaindan-3-one
    • 1-Hydroxy-1,3-dihydro-1,2-benziodoxole-3-one
    • 1-Hydroxy-1H-1
    • -benzo[d][1,2]iodoxol-3-one
    • 1-Hydroxy-1H-1|-benzo[d][1,2]iodoxol-3-one
    • EN300-220562
    • NSC 364374
    • AS-19521
    • 1,2-Benziodoxole, 1,3-dihydro-1-hydroxy-3-oxo-
    • 1-hydroxy-1l3-benzo[d][1,2]iodaoxol-3(1H)-one
    • A806291
    • 131-62-4
    • AKOS015920407
    • 1-hydroxy-1lambda3,2-benziodoxol-3-one
    • BRN 0140804
    • 1-hydroxy-1$l^{3},2-benziodoxol-3-one
    • MFCD01658875
    • DTXSID00156834
    • NSC364374
    • 1,2-Benziodoxol-3(1H)-one, 1-hydroxy-
    • CHEBI:52699
    • FT-0630110
    • 1-hydroxy-1lambda(3),2-benziodoxol-3(1H)-one
    • Q27123562
    • NSC-364374
    • CHEMBL331810
    • SCHEMBL1238997
    • 4-27-00-09874 (Beilstein Handbook Reference)
    • 1-Hydroxy-1,2-benziodoxol-3-one
    • SY041374
    • AG-205/01862014
    • 1-hydroxy-3H-1lambda3,2-benziodaoxol-3-one
    • CS-0086284
    • DB-259711
    • BBL102884
    • IBA; 1-Hydroxy-3-oxo-1,3-dihydro-1,2-benzoiodoxole; NSC 364374
    • STL556692
    • MDL: MFCD01658875
    • Inchi: 1S/C7H5IO3/c9-7-5-3-1-2-4-6(5)8(10)11-7/h1-4,10H
    • InChI Key: AZJIXRYFAZOEMC-UHFFFAOYSA-N
    • SMILES: I1(C2C=CC=CC=2C(=O)O1)O

Computed Properties

  • Exact Mass: 263.92800
  • Monoisotopic Mass: 263.92834g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 183
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.9
  • Topological Polar Surface Area: 46.5Ų

Experimental Properties

  • PSA: 46.53000
  • LogP: 1.73550

1-hydroxy-3H-1λ3,2-benziodaoxol-3-one Pricemore >>

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abcr
AB404402-1 g
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AB404402-5 g
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